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Compound of Interest

Compound Name: Methimepip dihydrobromide

Cat. No.: B1663024

Audience: Researchers, scientists, and drug development professionals.

Introduction

Methimepip is a potent and highly selective agonist for the histamine H3 receptor (H3R),
exhibiting high affinity with a pKi of 9.0 and a pEC50 of 9.5 for the human H3 receptor.[1][2][3]
The H3 receptor primarily functions as a presynaptic autoreceptor on histaminergic neurons in
the central nervous system (CNS).[4][5] Activation of these Gi/o protein-coupled receptors
inhibits the synthesis and release of histamine.[5][6] Therefore, treatment with Methimepip is
expected to decrease, not stimulate, histamine release. This property makes Methimepip a
valuable pharmacological tool for studying the roles of the histaminergic system in various
physiological processes.

This document provides detailed protocols for measuring the inhibitory effect of Methimepip
dihydrobromide on histamine release in both in vivo and in vitro settings.

Mechanism of Action: H3 Receptor-Mediated
Inhibition of Histamine Release

Methimepip binds to and activates presynaptic H3 autoreceptors on histaminergic neurons.
This activation initiates an intracellular signaling cascade through inhibitory G-proteins (Gi/0),
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which leads to a reduction in calcium influx and subsequently inhibits the exocytosis of
histamine-containing vesicles.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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